Cas no 1807261-76-2 (Ethyl 2-cyano-6-fluoro-4-formylbenzoate)

• Product Name: Ethyl 2-cyano-6-fluoro-4-formylbenzoate
• CAS No: 1807261-76-2
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 4955302
• Update Time: 2023-08-29

Ethyl 2-cyano-6-fluoro-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-fluoro-4-formylbenzoate

• Inchi： 1S/C11H8FNO3/c1-2-16-11(15)10-8(5-13)3-7(6-14)4-9(10)12/h3-4,6H,2H2,1H3
• InChI Key： ZGSOOPMWUFWJFD-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=CC(C#N)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2